molecular formula C8H9N3O2 B1605147 1-Formyl-4-phenylsemicarbazide CAS No. 36215-90-4

1-Formyl-4-phenylsemicarbazide

Cat. No.: B1605147
CAS No.: 36215-90-4
M. Wt: 179.18 g/mol
InChI Key: MPQCLYYBUUWTCW-UHFFFAOYSA-N
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Description

1-Formyl-4-phenylsemicarbazide is a useful research compound. Its molecular formula is C8H9N3O2 and its molecular weight is 179.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

36215-90-4

Molecular Formula

C8H9N3O2

Molecular Weight

179.18 g/mol

IUPAC Name

N-(phenylcarbamoylamino)formamide

InChI

InChI=1S/C8H9N3O2/c12-6-9-11-8(13)10-7-4-2-1-3-5-7/h1-6H,(H,9,12)(H2,10,11,13)

InChI Key

MPQCLYYBUUWTCW-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)NC(=O)NNC=O

Canonical SMILES

C1=CC=C(C=C1)NC(=O)NNC=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Other known methods for the preparation of 4-aryl-1,2,4-triazol-3-ones involve the use of hydrazine as a raw material. In one such method, phenylurea is reacted with hydrazine to give a 4-phenylsemicarbazide. The semicarbazide is then condensed with ethyl formate to give the 4-phenyltriazolone. The overall yield from this method is about 20%. In another method, a 4-phenylsemicarbazide is reacted with formic acid to form the 1-formyl-4-phenylsemicarbazide intermediate, followed by intramolecular condensation to the 4-phenyltriazolone. The yield obtained by this method is about 40%. In yet another method, a substituted aniline is converted to the phenylcarbamate derivative. The phenylcarbamate is treated with hydrazine to give the phenylsemicarbazide derivative, followed by condensation with formamidine acetate to give the 4-phenyltriazolone. Each of these methods requires the use of the toxic compound hydrazine. In addition, the methods suffer from low overall yield.
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Synthesis routes and methods II

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